Cas no 2228928-89-8 (2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid)

• Product Name: 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2228928-89-8
• MF: C₁₀H₇ClF₃NO₂
• MW: 265.616292238235
• CID: 6206986
• PubChem ID: 165658396
• Update Time: 2025-06-13

2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid
• EN300-1937067
• 2228928-89-8
• 2-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H7ClF3NO2/c11-8-6(5-2-7(5)9(16)17)1-4(3-15-8)10(12,13)14/h1,3,5,7H,2H2,(H,16,17)
• InChI Key： NAQGERRMEWGPRK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1CC1C(=O)O

Computed Properties

• Exact Mass: 265.0117406g/mol
• Monoisotopic Mass: 265.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid

Comprehensive Overview of 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2228928-89-8)

The compound 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid (CAS No. 2228928-89-8) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This cyclopropane carboxylic acid derivative, characterized by its pyridine and trifluoromethyl substituents, is a subject of interest for researchers and industries alike. Its molecular structure, which combines a chloro-substituted pyridine ring with a cyclopropane carboxylic acid moiety, offers a versatile platform for further chemical modifications and applications.

In the context of current scientific trends, the demand for fluorinated compounds and heterocyclic building blocks has surged, driven by their utility in pharmaceuticals, agrochemicals, and materials science. The presence of the trifluoromethyl group in 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability, bioavailability, and lipophilicity. These attributes make them invaluable in drug discovery and development, aligning with the growing focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the pyridine-cyclopropane scaffold of this compound presents intriguing opportunities for structure-activity relationship (SAR) studies. Researchers are increasingly exploring such frameworks to design novel small molecule inhibitors and ligands for biological targets. The chloro and trifluoromethyl substituents further enhance the compound's reactivity, enabling selective functionalization and diversification. This has led to its inclusion in high-throughput screening libraries and fragment-based drug design initiatives.

Beyond pharmaceuticals, 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid has potential applications in agrochemical research. The pyridine and cyclopropane motifs are common in herbicides and insecticides, and the introduction of a trifluoromethyl group could improve efficacy and environmental compatibility. With the global push toward sustainable agriculture and reduced pesticide residues, this compound could play a role in developing next-generation crop protection agents.

Another area of interest is materials science, where fluorinated heterocycles are employed in the synthesis of advanced polymers, liquid crystals, and electronic materials. The unique electronic properties imparted by the trifluoromethyl group could make this compound a valuable precursor for organic semiconductors or photoactive materials, contributing to innovations in flexible electronics and renewable energy technologies.

For researchers seeking reliable sources of 2-2-chloro-5-(trifluoromethyl)pyridin-3-ylcyclopropane-1-carboxylic acid, it is essential to consider CAS No. 2228928-89-8 as a unique identifier to ensure accuracy in procurement and literature searches. The compound's IUPAC name and molecular formula should also be cross-referenced to avoid confusion with structurally similar entities. As the scientific community continues to explore its potential, this compound is poised to remain a topic of discussion in medicinal chemistry, agrochemical innovation, and materials development.